Cas no 5449-99-0 (2-Thiopheneaceticacid, a,a-diphenyl-)

5449-99-0 structure
Product name:2-Thiopheneaceticacid, a,a-diphenyl-
2-Thiopheneaceticacid, a,a-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiopheneaceticacid, a,a-diphenyl-
- 2,2-diphenyl-2-thiophen-2-ylacetic acid
- AC1L5EMA
- AC1Q5RTN
- AR-1I6062
- CTK5A1322
- diphenyl(thiophen-2-yl)acetic acid
- diphenyl-[2]thienyl-acetic acid
- Diphenyl-[2]thienyl-essigsaeure
- diphenyl-2-thiophenyl acetic acid
- NSC16466
- diphenylthiolacetic acid
- DTXSID40280349
- 5449-99-0
- NSC-16466
-
- Inchi: InChI=1S/C18H14O2S/c19-17(20)18(16-12-7-13-21-16,14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-13H,(H,19,20)
- InChI Key: BURKTUOMUKXJQK-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CS3)C(=O)O
Computed Properties
- Exact Mass: 294.07152
- Monoisotopic Mass: 294.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5Ų
- XLogP3: 4.3
Experimental Properties
- PSA: 37.3
- LogP: 4.16710
2-Thiopheneaceticacid, a,a-diphenyl- Related Literature
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2. Book reviews
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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6. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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